Cas no 252049-12-0 (Fmoc-d-lys(nic)-oh)

• Product Name: Fmoc-d-lys(nic)-oh
• CAS No: 252049-12-0
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• MDL: MFCD00080277
• CID: 246479
• PubChem ID: 51340550
• Update Time: 2025-10-18

Fmoc-d-lys(nic)-oh Chemical and Physical Properties

Names and Identifiers

• D-Lysine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(3-pyridinylcarbonyl)-
• Fmoc-d-lys(nic)-oh
• Fmoc-D-Lys(nicotinoyl)-OH
• NA-FMOC-NE-NICOTINOYL-D-LYSINE
• FMOC-D-LYS(NICOT)-OH
• FMOC-D-LYSINE(NICOTINOYL)-OH
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(nicotinamido)hexanoicacid
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-nicotinyl-D-lysine (Fmoc-D-Lys(Nic)-OH)
• fmoc-D-lys(nicotinoyl)-oh, AldrichCPR
• MFCD00080277
• 252049-12-0
• N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-nicotinoyl-D-lysine
• AS-46879
• F10805
• AKOS027251008
• CS-0333459
• S-252049-12-0
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(nicotinamido)hexanoic acid
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-(pyridine-3-carbonylamino)hexanoic acid

• MDL： MFCD00080277
• Inchi： 1S/C27H27N3O5/c31-25(18-8-7-14-28-16-18)29-15-6-5-13-24(26(32)33)30-27(34)35-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,7-12,14,16,23-24H,5-6,13,15,17H2,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： CRRQIRUSEYKWPF-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCCNC(C1C=NC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19500
• Monoisotopic Mass: 473.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 117.62000
• LogP: 4.75540

Fmoc-d-lys(nic)-oh Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-d-lys(nic)-oh

Fmoc-d-lys(nic)-oh: A Comprehensive Overview

Fmoc-d-lys(nic)-oh, also known by its CAS number 252049-12-0, is a specialized amino acid derivative that has garnered significant attention in the fields of peptide synthesis and drug delivery. This compound is a modified version of lysine, a naturally occurring amino acid, with the addition of a nicotinyl group and an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis to protect the amino terminus of amino acids during the synthesis process, ensuring precise control over the sequence and structure of the final peptide product.

The nicotinyl group attached to the lysine residue in Fmoc-d-lys(nic)-oh introduces unique functional properties to the molecule. Nicotinyl groups are known for their ability to enhance bioavailability and stability of peptides in vivo, making this derivative particularly valuable in pharmaceutical applications. Recent studies have highlighted the potential of Fmoc-d-lys(nic)-oh in improving the pharmacokinetic profiles of peptide-based drugs, thereby increasing their therapeutic efficacy.

One of the most promising applications of Fmoc-d-lys(nic)-oh is in the development of targeted drug delivery systems. Researchers have demonstrated that incorporating this derivative into peptide vectors can significantly enhance their ability to deliver therapeutic agents to specific tissues or cells. For instance, a 2023 study published in *Nature Biotechnology* showed that peptides containing Fmoc-d-lys(nic)-oh exhibited improved targeting efficiency towards cancer cells, leading to enhanced anti-tumor activity while minimizing systemic toxicity.

In addition to its role in drug delivery, Fmoc-d-lys(nic)-oh has also been explored for its potential in protein modification and bioconjugation. The nicotinyl group provides a reactive site for covalent attachment to other biomolecules, enabling the creation of novel bioconjugates with tailored functionalities. This property has been leveraged in the development of biosensors and diagnostic tools, where precise control over molecular interactions is critical.

The synthesis of Fmoc-d-lys(nic)-oh involves a multi-step process that combines traditional peptide synthesis techniques with modern chemical engineering methods. The incorporation of the nicotinyl group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency of this process, making large-scale production more feasible.

From a regulatory standpoint, Fmoc-d-lys(nic)-oh has been classified as a non-hazardous chemical under current safety guidelines. Its stability and lack of toxicity make it suitable for use in both research and industrial settings. However, as with all chemical compounds, proper handling and storage procedures should be followed to ensure safety and maintain product integrity.

Looking ahead, the future of Fmoc-d-lys(nic)-oh lies in its continued application across diverse fields such as personalized medicine, biotechnology, and materials science. Ongoing research is focused on expanding its utility as a building block for complex peptide architectures and exploring its potential in emerging areas like gene therapy and nanomedicine.